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Compound of Interest

Compound Name: Diucomb

Cat. No.: B1219756

Disclaimer: The following information is provided for a substance referred to as "Diucomb." As
"Diucomb” is not a recognized chemical name in standard databases, this guide has been
developed based on the properties and handling procedures for Dichloromethane (DCM), a
common laboratory solvent with significant health and safety considerations. It is imperative to
ascertain the true identity of "Diucomb" and consult its specific Safety Data Sheet (SDS)
before handling. The procedures outlined below should be considered as a general framework
for handling a hazardous, volatile solvent and may need to be adapted based on the actual
properties of the substance.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for researchers, scientists, and drug
development professionals.

Hazard Identification and Exposure Limits

Diucomb (assumed to be Dichloromethane) is a volatile, colorless liquid with a slightly sweet
odor.[1] It is classified as a neurotoxin and a probable human carcinogen.[1] Exposure can
cause damage to the brain, central nervous system, liver, and lungs.[1][2] It is crucial to
minimize exposure through proper handling and engineering controls.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1219756?utm_src=pdf-interest
https://www.benchchem.com/product/b1219756?utm_src=pdf-body
https://www.benchchem.com/product/b1219756?utm_src=pdf-body
https://www.benchchem.com/product/b1219756?utm_src=pdf-body
https://www.benchchem.com/product/b1219756?utm_src=pdf-body
https://www.ehs.com/blogs/dichloromethane-methylene-chloride-hazards-safety-information/
https://www.ehs.com/blogs/dichloromethane-methylene-chloride-hazards-safety-information/
https://www.ehs.com/blogs/dichloromethane-methylene-chloride-hazards-safety-information/
https://labproinc.com/blogs/chemicals-and-solvents/dichloromethane-safety-measures-and-best-practices-a-guide-for-lab-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Parameter Value Reference

OSHA Permissible Exposure

25 ppm (8-hour TWA 3

Limit (PEL) ppm ( ) 13
OSHA Short-Term Exposure ]

o 125 ppm (15-minute TWA) [3]
Limit (STEL)
EPA Existing Chemical

o 2 ppm (8-hour TWA) [3114]

Exposure Limit (ECEL)
EPA ECEL (Short-Term) 16 ppm (15-minute TWA) [4]
Boiling Point 39°C/102.2 °F [5]
Vapor Pressure 350 mbar @ 20°C [5]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Diucomb. Standard nitrile gloves are
not sufficient for protection as they are readily penetrated by Dichloromethane.[3]
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Protection Type

Minimum Requirement

Recommended for
Splash/Large Volumes

Hand Protection

Double-gloving: 2 pairs of
nitrile gloves (=4 mil) or a
nitrile/neoprene combination.
[3][4] Change immediately if

contaminated.[3]

Inner glove: Silver Shield or
Viton. Outer glove: Nitrile (=4
mil).[3][6]

Eye Protection

ANSI-approved safety glasses
with side shields.[6]

Chemical splash goggles or a
face shield.[3]

Body Protection

A buttoned lab coat and

clothing that covers the legs.[3]

[4]

A chemically impervious apron
(e.g., Silver Shield).[3]

Footwear

Closed-toe shoes.[1][3]

N/A

Respiratory Protection

Not required for small
quantities in a certified

chemical fume hood.

Required for large spills (>250
ml) outside a fume hood.[6]
Use a full-face supplied-air

respirator.[6]

Handling and Storage

All work with open containers of Diucomb must be conducted in a certified chemical fume

hood.[2][3]

Storage:

» Store in a cool, dry, well-ventilated area in tightly closed containers.[1][5]

o Keep away from incompatible materials such as strong oxidizing agents, acids, amines, and

active metals like aluminum, magnesium, sodium, and potassium.[3][5]

¢ Use secondary containment to prevent spills.[4]

Handling:

» Designate a specific area for Diucomb work.[3]
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e Avoid inhalation of vapors.[6][7]
e Prevent contact with skin and eyes.[2][7]

o Transport Diucomb in a secondary container, such as a bottle carrier.[3]

Experimental Protocol: Solvent Extraction using
Diucomb

This protocol outlines a general procedure for a liquid-liquid extraction using Diucomb.

Materials:

Separatory funnel

Beakers and Erlenmeyer flasks

Diucomb (Dichloromethane)

Aqueous solution containing the compound of interest

Drying agent (e.g., anhydrous sodium sulfate)

Rotary evaporator
Procedure:

o Preparation: Don all required PPE as specified in the table above. Ensure the chemical fume
hood is operational.

o Extraction: a. Place the agueous solution in the separatory funnel. b. Add the specified
volume of Diucomb to the separatory funnel. c. Stopper the funnel and gently invert it to mix
the layers, venting frequently to release pressure. d. Allow the layers to separate. The denser
Diucomb layer will be at the bottom. e. Drain the lower organic layer into a clean Erlenmeyer
flask. f. Repeat the extraction with fresh Diucomb as required by the specific protocol.

e Drying: a. Add a small amount of anhydrous sodium sulfate to the combined organic extracts
to remove residual water. b. Swirl the flask and let it sit for a few minutes.
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e Solvent Removal: a. Decant the dried organic solution into a round-bottom flask. b. Remove
the Diucomb using a rotary evaporator in the fume hood.

o Cleanup: a. Rinse all glassware with a small amount of a less volatile solvent (e.g., acetone)
and collect the rinsate as halogenated waste. b. Wipe down the work area with 70% ethanol,
followed by soap and water.[3]

Emergency Procedures

Spill Response:

Spill Size Location Action

Trained personnel wearing
appropriate PPE can clean up

Small (<250 mL) Inside a fume hood ] ]
the spill using absorbent pads.

[6]

Trained personnel can manage
) the spill with appropriate PPE,
Small (<250 mL) Outside a fume hood ) ) ) )
including respiratory protection

if necessary.[6]

Evacuate the area immediately
) and restrict access.[6] Call
Large (>250 mL) Outside a fume hood )
emergency services (911 or

institutional equivalent).[3][6]

Exposure Response:
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Exposure Route Action

) Move to fresh air immediately. Seek medical
Inhalation .
attention.[1]

Remove contaminated clothing and flush the
affected area with water for at least 15 minutes

Skin Contact _ _ _
in a safety shower.[1][6] Seek medical attention.

[1]

Immediately flush eyes with water for at least
Eye Contact 15-30 minutes at an eyewash station.[1][6] Seek

medical attention.[1]

) Do not induce vomiting. Seek immediate
Ingestion . .
medical attention.[6]

Disposal Plan

All Diucomb waste, including contaminated materials like gloves and absorbent pads, must
be collected as hazardous waste.[8]

Collect Diucomb waste in a designated, properly labeled container for halogenated solvents.

[8]
Do not dispose of Diucomb down the drain.[1][8]

Arrange for waste pickup through your institution's environmental health and safety
department.[6]

Visual Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Diucomb]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-diucomb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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